Cas no 5465-08-7 (1,3-Dioxolane-2-ethanol)

• Product Name: 1,3-Dioxolane-2-ethanol
• CAS No: 5465-08-7
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• MDL: MFCD25964441
• CID: 386583
• PubChem ID: 231971
• Update Time: 2025-06-08

1,3-Dioxolane-2-ethanol Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-ethanol
• NSC28933
• 2-(2-hydroxyethyl)-1,3-dioxolane
• 2-(2-hydroxy-ethyl)-1,3-dioxolane
• 3,3-ethylenedioxypropan-1-ol
• 3-hydroxypropionaldehyde ethylene acetal
• AC1L5MUW
• AC1Q7CM5
• AR-1C6031
• CTK1H4980
• SureCN526487
• 2-(1,3-dioxolan-2-yl)ethanol
• SCHEMBL526487
• NS-01023
• 5465-08-7
• BEMQPBBHOUTOIO-UHFFFAOYSA-N
• NSC-28933
• 2-(1,3-dioxolan-2-yl)ethan-1-ol
• AKOS016353162
• CS-0217470
• W16263
• MFCD25964441
• SY261366
• DTXSID80282948
• EN300-748829
• DB-291067

• MDL： MFCD25964441
• Inchi： 1S/C5H10O3/c6-2-1-5-7-3-4-8-5/h5-6H,1-4H2
• InChI Key： BEMQPBBHOUTOIO-UHFFFAOYSA-N
• SMILES： O1CCOC1CCO

Computed Properties

• Exact Mass: 118.063
• Monoisotopic Mass: 118.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 58.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.115
• Boiling Point: 190.9°Cat760mmHg
• Flash Point: 86.1°C
• Refractive Index: 1.44
• PSA: 38.69
• LogP: -0.25830

Additional information on 1,3-Dioxolane-2-ethanol

1,3-Dioxolane-2-ethanol: An Overview of Its Properties, Applications, and Recent Research

1,3-Dioxolane-2-ethanol (CAS No. 5465-08-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as 2-(2-methyloxiranyl)ethyl 1,3-dioxolane, is characterized by its unique chemical structure and properties, which make it a valuable precursor in various synthetic pathways and applications.

The molecular formula of 1,3-dioxolane-2-ethanol is C₆H₁₂O₃, and it has a molecular weight of approximately 132.16 g/mol. The compound is a colorless liquid with a boiling point of around 180°C and a melting point of -55°C. Its solubility in water is moderate, and it is miscible with many organic solvents such as ethanol and acetone.

In terms of its chemical structure, 1,3-dioxolane-2-ethanol features a five-membered dioxolane ring attached to an ethanol group. This structure imparts unique reactivity and stability to the compound, making it useful in various synthetic transformations. The dioxolane ring is known for its ability to stabilize carbocations and anions, which can be exploited in the synthesis of complex organic molecules.

1,3-Dioxolane-2-ethanol has found applications in several areas of research and industry. In the pharmaceutical industry, it serves as an intermediate in the synthesis of various drugs and drug candidates. For example, it can be used to synthesize prodrugs that enhance the bioavailability and pharmacokinetic properties of active pharmaceutical ingredients (APIs). The compound's ability to form stable esters and ethers makes it particularly useful in this context.

In materials science, 1,3-dioxolane-2-ethanol has been explored as a solvent and plasticizer for polymers. Its low toxicity and good solubility parameters make it suitable for use in polymer processing and formulation. Additionally, the compound has been investigated for its potential as a component in electrolytes for lithium-ion batteries due to its high dielectric constant and stability under electrochemical conditions.

Recent research has also highlighted the potential of 1,3-dioxolane-2-ethanol in green chemistry applications. Studies have shown that the compound can be synthesized using environmentally friendly methods, such as catalytic processes that minimize waste generation and energy consumption. This aligns with the growing demand for sustainable chemical processes in both academic and industrial settings.

In the field of catalysis, 1,3-dioxolane-2-ethanol has been used as a ligand or co-solvent in homogeneous catalytic reactions. Its ability to coordinate with metal centers can enhance the activity and selectivity of catalysts in various transformations, including hydrogenation, oxidation, and coupling reactions. This property makes it a valuable tool for researchers working on developing new catalytic systems.

The safety profile of 1,3-dioxolane-2-ethanol is another important aspect to consider. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that like many organic solvents, it should be used with appropriate personal protective equipment (PPE) to prevent inhalation or skin contact. Safety data sheets (SDS) should always be consulted for detailed information on handling and storage.

In conclusion, 1,3-dioxolane-2-ethanol (CAS No. 5465-08-7) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, materials science, and green chemistry. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and improvements in its synthesis methods, the importance of this compound is likely to grow even further.